Cas no 106877-34-3 (3-chloro-2-(trifluoromethyl)phenol)

• Product Name: 3-chloro-2-(trifluoromethyl)phenol
• CAS No: 106877-34-3
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• MDL: MFCD17000111
• CID: 1182418
• PubChem ID: 15919087
• Update Time: 2025-05-27

3-chloro-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxybenzotrifluoride
• 3-Chloro-2-(trifluoromethyl)phenol
• DTXSID801296199
• AS-46309
• CS-0101994
• MB25586
• WIMFOMTYQPDJBK-UHFFFAOYSA-N
• MFCD17000111
• PHENOL, 3-CHLORO-2-(TRIFLUOROMETHYL)-
• CL9363
• SCHEMBL9259048
• AKOS027253454
• 106877-34-3
• 3-chloro-2-(trifluoromethyl)phenol

• MDL： MFCD17000111
• Inchi： 1S/C7H4ClF3O/c8-4-2-1-3-5(12)6(4)7(9,10)11/h1-3,12H
• InChI Key： WIMFOMTYQPDJBK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 195.99032
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-chloro-2-(trifluoromethyl)phenol

Recent Advances in the Study of 3-Chloro-2-(trifluoromethyl)phenol (CAS: 106877-34-3) in Chemical and Biomedical Research

3-Chloro-2-(trifluoromethyl)phenol (CAS: 106877-34-3) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and potential biomedical uses. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, physicochemical properties, and emerging roles in drug discovery and material science. Recent studies highlight its utility as a key intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals, underscoring its industrial and scientific relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the development of novel antimicrobial agents. Researchers demonstrated that derivatives of 3-chloro-2-(trifluoromethyl)phenol exhibit potent activity against drug-resistant bacterial strains, including MRSA. The study employed computational docking and in vitro assays to elucidate structure-activity relationships, revealing that the trifluoromethyl group enhances membrane permeability while the chloro-substitution contributes to target binding affinity. These findings open new avenues for designing next-generation antibiotics.

In materials science, a breakthrough was reported in ACS Applied Materials & Interfaces (2024), where 3-chloro-2-(trifluoromethyl)phenol was incorporated into polymer matrices to create flame-retardant coatings. The compound's unique thermal stability and halogen content were leveraged to develop materials with reduced flammability for aerospace applications. Spectroscopic analysis confirmed that the phenol moiety facilitates cross-linking reactions, while the trifluoromethyl group improves compatibility with fluoropolymer systems. This dual functionality positions the compound as a valuable additive in high-performance material design.

From a synthetic chemistry perspective, recent advancements in green chemistry have focused on optimizing the production of 3-chloro-2-(trifluoromethyl)phenol. A 2024 Organic Process Research & Development paper detailed a catalytic process using palladium nanoparticles, achieving 92% yield with reduced energy consumption compared to traditional methods. Life cycle assessment revealed a 40% reduction in carbon footprint, addressing environmental concerns associated with halogenated compound synthesis. These process improvements enhance the compound's sustainability profile for industrial-scale applications.

Ongoing toxicological studies are investigating the compound's safety profile, with preliminary data suggesting moderate ecotoxicity that warrants careful handling protocols. Regulatory agencies are currently reviewing classification guidelines, particularly for occupational exposure limits in manufacturing settings. Concurrently, structure-activity relationship studies are exploring modifications to the phenol scaffold to optimize both efficacy and safety parameters for pharmaceutical applications.

In conclusion, 3-chloro-2-(trifluoromethyl)phenol continues to demonstrate multifaceted utility across chemical and biomedical domains. Future research directions likely include expanded structure-activity studies, development of novel derivatives with enhanced properties, and further optimization of sustainable synthesis routes. The compound's unique structural features ensure its enduring relevance in both academic research and industrial applications.